Cas no 2139-89-1 (ethyl (acetyloxy)carbamate)
ethyl (acetyloxy)carbamate structure
Product Name:ethyl (acetyloxy)carbamate
CAS No:2139-89-1
MF:C5H9NO4
MW:147.129261732101
CID:1404817
PubChem ID:164938
Update Time:2025-04-20
ethyl (acetyloxy)carbamate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (acetyloxy)carbamate
- Carbamic acid, (acetyloxy)-, ethyl ester
- carbamic acid, N-(acetyloxy)-, ethyl ester
- Ethyl acetoxycarbamate
- (acetyloxy)-Carbamic acid, ethyl ester
- 2139-89-1
- DTXSID30175654
- SCHEMBL179862
- PWDCNDKCDGSDGY-UHFFFAOYSA-N
-
- Inchi: 1S/C5H9NO4/c1-3-9-5(8)6-10-4(2)7/h3H2,1-2H3,(H,6,8)
- InChI Key: PWDCNDKCDGSDGY-UHFFFAOYSA-N
- SMILES: O(C(NOC(C)=O)=O)CC
Computed Properties
- Exact Mass: 147.05317
- Monoisotopic Mass: 147.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63
ethyl (acetyloxy)carbamate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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